N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide

Specification

• CAS No.: 922120-97-6
• Molecular Formula: C26H35N5O2S
• Molecular Weight: 481.66
• IUPAC Name: N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-(2-methylsulfanylphenyl)oxamide
• Standard InChI: InChI=1S/C26H35N5O2S/c1-29-13-15-31(16-14-29)23(20-10-11-22-19(17-20)7-6-12-30(22)2)18-27-25(32)26(33)28-21-8-4-5-9-24(21)34-3/h4-5,8-11,17,23H,6-7,12-16,18H2,1-3H3,(H,27,32)(H,28,33)
• Standard InChI Key: ZEMVGJWJEFWIGB-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C(CNC(=O)C(=O)NC2=CC=CC=C2SC)C3=CC4=C(C=C3)N(CCC4)C

Introduction

The compound N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]-N'-[2-(methylsulfanyl)phenyl]ethanediamide is a complex organic molecule that incorporates several distinct chemical moieties, including a tetrahydroquinoline ring, a piperazine ring, and a methylsulfanyl phenyl group. This compound is likely synthesized for its potential pharmacological properties, given its structural features that are common in medicinal chemistry.

Molecular Formula and Weight

The molecular formula for this compound is not directly available in the search results, but it can be inferred based on its components. Assuming the general structure, the molecular formula would be C26H35N5OS. The molecular weight can be estimated based on the atomic masses of its constituent atoms.

Estimated Molecular Weight

Atom	Atomic Mass (g/mol)	Number of Atoms	Total Mass (g/mol)
Carbon (C)	12.01	26	312.26
Hydrogen (H)	1.008	35	35.28
Nitrogen (N)	14.01	5	70.05
Oxygen (O)	16.00	1	16.00
Sulfur (S)	32.07	1	32.07
Total			465.66

Availability

This compound does not appear to be commercially available from major chemical suppliers based on the provided search results. It may be synthesized on demand by specialized chemical synthesis services.

Potential Applications

Given its structural complexity and the presence of pharmacologically active moieties, this compound could be of interest in drug discovery programs. The tetrahydroquinoline and piperazine rings are common in compounds with neurological or cardiovascular activity, while the methylsulfanyl phenyl group could contribute to interactions with specific biological targets.

Future Directions

• Synthesis Optimization: Developing efficient synthesis protocols to produce this compound in sufficient quantities for biological testing.

• Biological Evaluation: Conducting in vitro and in vivo studies to assess its pharmacological activity and potential therapeutic applications.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to improve its efficacy and safety profile.

These steps would be crucial in advancing our understanding of this compound and its potential role in drug discovery.